4-ethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

Specification

• CAS No.: 946224-91-5
• Molecular Formula: C19H25N5O4S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 4-ethoxy-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• Standard InChI: InChI=1S/C19H25N5O4S/c1-2-28-17-6-4-16(5-7-17)18(25)20-10-15-29(26,27)24-13-11-23(12-14-24)19-21-8-3-9-22-19/h3-9H,2,10-15H2,1H3,(H,20,25)
• Standard InChI Key: BFSWSTGYBFCXJJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3

Introduction

4-ethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is a complex organic compound belonging to the sulfonamide derivatives class. It features a benzamide core with an ethoxy group and a piperazine moiety linked through a sulfonyl group. This compound has garnered attention in medicinal chemistry due to its potential pharmacological applications, particularly in targeting specific biological pathways.

Synthesis

The synthesis of 4-ethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide typically involves multi-step organic reactions. These reactions require careful control of conditions such as temperature and pH to ensure high yields and purity of the final product. Analytical techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are employed for characterization.

Mechanism of Action

The mechanism of action likely involves modulation of specific receptors or enzymes associated with neurological pathways. It may act as an antagonist or inhibitor by binding to target proteins, thereby altering normal physiological processes. Research suggests interactions with neurotransmitter receptors could play a significant role in its pharmacological effects, potentially leading to therapeutic benefits in treating neurological disorders.

Potential Applications

This compound has potential applications in treating neurological disorders due to its structural features and potential interactions with neurotransmitter receptors. Sulfonamides are traditionally known for their antibacterial properties, but this compound's unique structure suggests broader pharmacological applications.

Stability and Reactivity

Understanding the chemical reactions typical for sulfonamides is crucial for predicting stability and reactivity under physiological conditions. This knowledge influences the compound's pharmacokinetic properties and potential therapeutic efficacy.